Cas no 149683-03-4 (3-phenyl-1-(2-{2-(phenylcarbamoyl)aminoethoxy}ethyl)urea)

• Product Name: 3-phenyl-1-(2-{2-(phenylcarbamoyl)aminoethoxy}ethyl)urea
• CAS No: 149683-03-4
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 6392371
• PubChem ID: 2141764
• Update Time: 2024-01-13

3-phenyl-1-(2-{2-(phenylcarbamoyl)aminoethoxy}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(2-{2-(phenylcarbamoyl)aminoethoxy}ethyl)urea
• N-(2-{2-[(anilinocarbonyl)amino]ethoxy}ethyl)-N'-phenylurea
• Urea, N,N''-(oxydi-2,1-ethanediyl)bis[N'-phenyl- (9CI)
• 149683-03-4
• SR-01000013785
• 3-PHENYL-1-(2-{2-[(PHENYLCARBAMOYL)AMINO]ETHOXY}ETHYL)UREA
• F1631-0172
• 1-phenyl-3-[2-[2-(phenylcarbamoylamino)ethoxy]ethyl]urea
• 1,1'-(oxybis(ethane-2,1-diyl))bis(3-phenylurea)
• AKOS002684737
• SR-01000013785-1

• Inchi： 1S/C18H22N4O3/c23-17(21-15-7-3-1-4-8-15)19-11-13-25-14-12-20-18(24)22-16-9-5-2-6-10-16/h1-10H,11-14H2,(H2,19,21,23)(H2,20,22,24)
• InChI Key： JHQYBJHVAOKGBK-UHFFFAOYSA-N
• SMILES： N(CCOCCNC(NC1=CC=CC=C1)=O)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 501.6±50.0 °C(Predicted)
• pka: 11.69±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas